Cas no 524057-40-7 (N-(4-chlorophenyl)methyl-N-cyano-4,6-dimethylpyrimidin-2-amine)

• Product Name: N-(4-chlorophenyl)methyl-N-cyano-4,6-dimethylpyrimidin-2-amine
• CAS No: 524057-40-7
• MF: C₁₄H₁₃ClN₄
• MW: 272.73282122612
• CID: 6192121
• PubChem ID: 894261
• Update Time: 2025-10-29

N-(4-chlorophenyl)methyl-N-cyano-4,6-dimethylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)methyl-N-cyano-4,6-dimethylpyrimidin-2-amine
• (4-chlorobenzyl)(4,6-dimethylpyrimidin-2-yl)cyanamide
• SMR000288659
• (4-chlorophenyl)methyl-(4,6-dimethylpyrimidin-2-yl)cyanamide
• N-[(4-CHLOROPHENYL)METHYL]-N-CYANO-4,6-DIMETHYLPYRIMIDIN-2-AMINE
• MLS000765254
• CHEMBL1349966
• AKOS000627529
• HMS2738B10
• DTXSID301324238
• Z56895361
• 524057-40-7
• EN300-26578583

• Inchi： 1S/C14H13ClN4/c1-10-7-11(2)18-14(17-10)19(9-16)8-12-3-5-13(15)6-4-12/h3-7H,8H2,1-2H3
• InChI Key： KDGPMCQAHWWJHD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN(C#N)C1N=C(C)C=C(C)N=1

Computed Properties

• Exact Mass: 272.0828741g/mol
• Monoisotopic Mass: 272.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.8Ų

Additional information on N-(4-chlorophenyl)methyl-N-cyano-4,6-dimethylpyrimidin-2-amine

Professional Introduction to N-(4-chlorophenyl)methyl-N-cyano-4,6-dimethylpyrimidin-2-amine (CAS No. 524057-40-7)

N-(4-chlorophenyl)methyl-N-cyano-4,6-dimethylpyrimidin-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 524057-40-7, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure, characterized by a pyrimidine core substituted with various functional groups, positions it as a versatile building block for synthesizing novel bioactive molecules.

The compound's name highlights several key structural features that are critical for understanding its potential applications. The presence of a N-(4-chlorophenyl)methyl group suggests a lipophilic moiety that could enhance membrane permeability, making it an attractive candidate for oral or transdermal drug delivery systems. Additionally, the N-cyano group introduces a polar character, which may influence solubility and interactions with biological targets. The pyrimidine ring, a common scaffold in many bioactive compounds, further underscores its relevance in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of N-(4-chlorophenyl)methyl-N-cyano-4,6-dimethylpyrimidin-2-amine with greater accuracy. Studies have indicated that this compound may exhibit inhibitory properties against certain enzymes and receptors involved in critical biological pathways. For instance, preliminary docking studies suggest potential interactions with kinases and other targets relevant to cancer therapy. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents.

The synthesis of N-(4-chlorophenyl)methyl-N-cyano-4,6-dimethylpyrimidin-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of the pyrimidine ring, followed by the introduction of the chlorophenylmethyl and cyano groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselective modifications. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring a cleaner synthetic pathway.

In vitro studies have begun to unravel the pharmacological profile of N-(4-chlorophenyl)methyl-N-cyano-4,6-dimethylpyrimidin-2-amine. Initial experiments have shown promising results in terms of cytotoxicity against certain cancer cell lines. The compound's ability to disrupt specific signaling pathways has been observed, suggesting its potential as an anti-proliferative agent. Furthermore, its interaction with biological membranes has been investigated, revealing insights into its mechanism of action and potential side effects.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. N-(4-chlorophenyl)methyl-N-cyano-4,6-dimethylpyrimidin-2-amine is currently undergoing preclinical studies to evaluate its pharmacokinetic properties and toxicity profile. These studies are essential for determining the appropriate dosage and administration routes for future clinical trials. The compound's stability under various conditions has also been assessed to ensure its suitability for formulation into pharmaceutical products.

The role of N-(4-chlorophenyl)methyl-N-cyano-4,6-dimethylpyrimidin-2-amine in drug discovery extends beyond its potential therapeutic applications. Its unique structural features make it a valuable scaffold for designing libraries of compounds with diverse biological activities. Researchers are exploring derivatives of this molecule to enhance its potency and selectivity while minimizing side effects. This approach leverages the compound's inherent versatility to develop next-generation pharmaceuticals.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the identification of promising candidates like N-(4-chlorophenyl)methyl-N-cyano-4,6-dimethylpyrimidin-2-amine. AI-driven platforms can predict the binding affinity of molecules to target proteins with high accuracy, streamlining the process of identifying lead compounds for further development. These technologies have significantly reduced the time and cost associated with traditional screening methods, making it feasible to explore complex chemical spaces more efficiently.

The future prospects of N-(4-chlorophenyl)methyl-N-cyano-4,6-dimethylpyrimidin-2-amine are promising given its unique properties and potential applications. As research continues to uncover new biological targets and mechanisms of action, this compound may find utility in treating a wide range of diseases beyond cancer. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical reality. The continued exploration of this molecule will contribute significantly to advancements in medicinal chemistry.